2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C15H17N3O2S/c1-10-3-5-12(6-4-10)8-16-14(20)9-21-15-17-11(2)7-13(19)18-15/h3-7H,8-9H2,1-2H3,(H,16,20)(H,17,18,19)
• InChI Key: NZRWBHPEKPWYED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC(=CC(=O)N2)C
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(4-methylbenzyl)acetamide, also known as HMBA, is a synthetic compound that has been widely studied for its potential therapeutic applications in cancer treatment. HMBA was first synthesized in the 1980s and has since been the subject of numerous scientific studies focused on understanding its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(4-methylbenzyl)acetamide is not fully understood, but it is believed to involve the regulation of gene expression. This compound has been shown to activate transcription factors and induce the expression of genes involved in cell differentiation and apoptosis. It has also been shown to inhibit the activity of histone deacetylases, which can lead to changes in chromatin structure and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce differentiation of cancer cells, leading to a more benign phenotype. This compound has also been shown to inhibit the proliferation of cancer cells and enhance the effectiveness of chemotherapy and radiation therapy. In addition, this compound has been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(4-methylbenzyl)acetamide in lab experiments is its ability to induce differentiation of cancer cells, which can lead to a more benign phenotype. This can make it easier to study the effects of different treatments on cancer cells. However, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(4-methylbenzyl)acetamide. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of focus is the identification of specific cancer types that are most responsive to this compound treatment. Additionally, there is ongoing research focused on understanding the mechanism of action of this compound and identifying new therapeutic targets. Finally, there is interest in developing this compound derivatives with improved potency and selectivity for cancer cells.

Scientific Research Applications

2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(4-methylbenzyl)acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce differentiation and inhibit proliferation of cancer cells in vitro and in vivo. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in preclinical studies.